Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027709 (1-Pyrene)methyl Methacrylate 86112-79-0 Inquiry
VC027695 1,3-Propanediyl Bismethanethiosulfonate 55-96-9 Inquiry
VC027705 1-Pyrenebutylamine 205488-15-9 Inquiry
VC027707 1-Pyrenebutyryl Chloride 63549-37-1 Inquiry
VC027715 1-Pyrenylmethyl Methanethiosulfonate 384342-65-8 Inquiry
VC027703 1H-Pyrazole-1-carboxamidine Hydrochloride 4023-02-3 Inquiry
VC027711 2-(Pyren-1-ylaminocarbonyl)ethyl Methanethiosulfonate 384342-64-7 Inquiry
VC027685 2-Phthalimidolactosamine, Heptaacetate (Mixture of Isomers) 129647-37-6 Inquiry
VC027723 2-Pyridylethyl Thiolacetate 59020-97-2 Inquiry
VC027719 2-Pyridylethylmercaptan 2044-28-2 Inquiry
VC027717 2-[3-(1-Pyrenyl)propylcarboxamido]ethyl Methanethiosulfonate 384342-66-9 Inquiry
VC027721 4-Pyridylethylmercaptan 2127-05-1 Inquiry
VC027727 Citreorosein 481-73-2 Inquiry
VC027689 Ergotamine 113-15-5 Inquiry
VC027729 L-Pyroglutamic Acid β-Naphthylamide 22155-91-5 Inquiry
VC027713 N-(1-Pyrenyl) Maleimide 42189-56-0 Inquiry
VC027725 N-[S-(2-Pyridylthio)cysteaminyl]ethylenediamine-N,N,N’,N’-tetraacetic Acid, Monoamide, Technical gra 143541-95-1 Inquiry
VC027701 Nω-Propyl-L-Arginine 137361-05-8 Inquiry
VC027683 O-Phospho-L-tyrosine 21820-51-9 Inquiry
VC027681 Phloroglucinol 108-73-6 Inquiry
VC027691 Potassium Glutaconate 40418-44-8 Inquiry
VC027693 Pridinol Methanesulfonate Salt 6856-31-1 Inquiry
VC027699 Propionylpromazine Hydrochloride 7681-67-6 Inquiry
VC027731 Quinolinium Chlorochromate 108703-35-1 Inquiry
VC027697 β-Propiolactone 57-57-8 Inquiry

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